Cas no 62697-73-8 (Methionine sulfoxide)

• Product Name: Methionine sulfoxide
• CAS No: 62697-73-8
• MF: C₅H₁₁NO₃S
• MW: 165.210740327835
• MDL: MFCD00002620
• CID: 90199
• PubChem ID: 87572208
• Update Time: 2025-04-18

Methionine sulfoxide Chemical and Physical Properties

Names and Identifiers

• dl-methionine sulfoxide
• Methioninesulfoxide
• METHIONINE SULFOXIDE, DL-(RG)
• (S)-Methionin-(S)-sulfoxid
• <small>DL<
• DL-METHIONINE SULPHOXIDE
• DL-METHIONINE-DL-SULFOXIDE
• H-DL-MET(O)-OH
• methionine (S)-sulfoxide
• methionine S-oxide
• METHIONINE SULFOXIDE, DL-
• METHIONINESULPHOXIDE
• 2-Amino-4-(methylsulfinyl)butyric Acid
• methionine sulfoxide
• dl-methioninesulfoxide
• 2-Amino-4-(methylsulfinyl)butanoic acid
• Uethionine, S-oxide
• Methionine, S-oxide
• Butanoic acid, 2-amino-4-(methylsulfinyl)-
• 2-amino-4-methanesulfinylbutanoic acid
• BUTYRIC ACID, 2-AMINO-4-(METHYLSULFINYL)-
• SQ 2292
• 2-Amino-4-(methylsulphinyl)butyric acid
• 2-amino-4-methylsulfinylbutanoic acid
• S-OXYMETHIONINE
• (1)-2-Amino-4-(methylsulphinyl)butyric
• Methioninesulfoxide; 98%
• A821216
• NSC 3084
• HY-W010104A
• (2S)-2-amino-4-[(R)-methylsulfinyl]butanoate
• BUTYRIC ACID, .ALPHA.-AMINO-.GAMMA.-(METHYLSULFINYL)-
• MFCD00002620
• 62697-73-8
• 2-amino-4-methylsulfinyl-butanoic acid
• EINECS 207-225-5
• AKOS002981911
• SCHEMBL995666
• (2S)-2-amino-4-methylsulfinyl-butanoic acid
• L-METHIONINE_SULFOXIDE
• QEFRNWWLZKMPFJ-UHFFFAOYSA-N
• 2-Amino-4-(methylsulfinyl)butanoic acid #
• methioninsulfoxid
• NSC3084
• Butanoic acid, 2-amino-4-(methylsulfinyl)-, (.+/-.)-
• UNII-O74B4F6OYL
• M0101
• D91281
• DTXSID60866947
• AKOS022145012
• EINECS 263-700-7
• 2-Amino-4-(methanesulfinyl)butanoic acid
• NS00015440
• Q6823656
• F05E9FBE-3980-4BE7-99D1-D9A465F9ABBE
• (1)-2-Amino-4-(methylsulphinyl)butyric acid
• L-methionine-S-sulfoxide
• CS-0059319
• 4241-59-2
• CHEBI:49033
• AKOS003237046
• DL-Methionine sulfoxide, >=99.0% (NT)
• NS00080388
• BRN 1723794
• BS-42288
• J-520417
• EN300-366718
• O74B4F6OYL
• AI3-26385
• bmse000397
• FT-0753233
• A868394
• M-3220
• NSC-3084
• Butanoic acid, 2-amino-4-(methylsulfinyl)-, (+/-)-
• FT-0625491
• 454-41-1
• FT-0627958
• NCGC00142606-01
• L-Methionine sulfoxide?
• DB-048189
• DB-230288
• Methionine sulfoxide

• MDL： MFCD00002620
• Inchi： 1S/C5H11NO3S/c1-10(9)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)
• InChI Key： QEFRNWWLZKMPFJ-UHFFFAOYSA-N
• SMILES： S(C)(CCC(C(=O)O)N)=O

Computed Properties

• Exact Mass: 165.04603
• Monoisotopic Mass: 165.045964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 99.6
• Surface Charge: 0

Experimental Properties

• Color/Form: White or slightly white powder.
• Density: 1.385
• Melting Point: ~240 °C (dec.)
• Boiling Point: 434.3°Cat760mmHg
• Flash Point: 216.4°C
• Water Partition Coefficient: Soluble in water and Hcl.
• PSA: 80.39
• LogP: 0.73290
• Solubility: Not determined

Methionine sulfoxide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• RTECS：ES7120000
• TSCA：Yes
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds